Cas no 696649-34-0 (3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER)

3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER structure
696649-34-0 structure
Product Name:3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER
CAS No:696649-34-0
MF:C21H35Cl2NO2S
MW:436.479103326797
CID:3295908
PubChem ID:4916749
Update Time:2025-04-21

3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3-ISOTHIAZOLECARBOXYLIC ACID, 4,5-DICHLORO-, HEPTADECYL ESTER
    • DTXSID501181276
    • heptadecyl 4,5-dichloroisothiazole-3-carboxylate
    • heptadecyl 4,5-dichloro-1,2-thiazole-3-carboxylate
    • AKOS005597769
    • 696649-34-0
    • STK683568
    • HEPTADECYL 4,5-DICHLORO-3-ISOTHIAZOLECARBOXYLATE
    • Inchi: 1S/C21H35Cl2NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26-21(25)19-18(22)20(23)27-24-19/h2-17H2,1H3
    • InChI Key: DJUNPNKSMNAFDA-UHFFFAOYSA-N
    • SMILES: ClC1=C(SN=C1C(=O)OCCCCCCCCCCCCCCCCC)Cl

Computed Properties

  • Exact Mass: 435.1765559Da
  • Monoisotopic Mass: 435.1765559Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 18
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.1
  • Topological Polar Surface Area: 67.4Ų
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